Cas no 13743-09-4 (2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid)

• Product Name: 2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid
• CAS No: 13743-09-4
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• MDL: MFCD04178838
• CID: 1027529
• PubChem ID: 943535
• Update Time: 2025-06-30

2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-phenylthiazole-4-carboxylic acid
• 2-METHYL-5-PHENYL-THIAZOLE-4-CARBOXYLIC ACID
• 5-PHENYL-2-METHYL-4-THIAZOLE-CARBOXYLIC ACID
• 2-METHYL-5-PHENYL-1,3-THIAZOLE-4-CARBOXYLIC ACID
• 4-Thiazolecarboxylic acid, 2-methyl-5-phenyl-
• IUPHMHDVSPSLME-UHFFFAOYSA-N
• 6583AA
• STL251164
• SBB076467
• BBL030240
• NE56944
• methyl-5-phenylthiazole-4-carboxyli
• C11H9NO2S
• BRD-K14814541-001-01-7
• AC-26938
• DTXSID70359133
• CS-W006306
• MFCD04178838
• A886497
• C72501
• Z1213717620
• EN300-111091
• 5-phenyl-2-methyl-1,3-thiazole-4-carboxylic acid
• methyl-5-phenylthiazole-4-carboxylic acid
• AKOS000302947
• SCHEMBL80459
• FS-2508
• 2-Methyl-5-phenylthiazole-4-carboxylicacid
• 13743-09-4
• 2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid

• MDL： MFCD04178838
• Inchi： 1S/C11H9NO2S/c1-7-12-9(11(13)14)10(15-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14)
• InChI Key： IUPHMHDVSPSLME-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 219.03500
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 2.9

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 379.6±22.0 °C at 760 mmHg
• Flash Point: 183.4±22.3 °C
• PSA: 78.43000
• LogP: 2.81670

2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid

2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid and Its Role in Modern Pharmaceutical Research

2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid, with the chemical identifier CAS No. 13743-09-4, has emerged as a pivotal compound in the development of novel therapeutic agents. This molecule belongs to the class of heterocyclic compounds, specifically thiazole derivatives, which are widely studied for their diverse biological activities. The structural complexity of 2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid makes it a valuable scaffold for drug discovery, particularly in the context of inflammation, cancer, and neurodegenerative diseases.

Recent studies have highlighted the potential of 2-Methyl-5-pheny1-1,3-thiazole-4-carboxylic Acid in modulating key signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the NF-κB pathway, a critical mediator of chronic inflammation. The molecule's ability to interact with specific protein targets, such as TNF-α and IL-6 receptors, underscores its relevance in the development of targeted therapies for autoimmune disorders.

One of the most significant advancements in the field involves the synthesis of 2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid through catalytic methods. A 2024 study published in Organic & Biomolecular Chemistry reported a novel microwave-assisted synthesis route that significantly reduces reaction time and improves yield. This breakthrough is particularly important for large-scale production, as it aligns with the growing demand for efficient and sustainable chemical processes in pharmaceutical manufacturing.

Another area of active research focuses on the application of 2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid in oncology. A 2023 clinical trial published in Cancer Research explored its potential as a chemotherapeutic agent. The compound was found to induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting the Akt/mTOR signaling pathway. These findings suggest that 2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid could be a promising candidate for combination therapies in oncology.

The pharmacokinetic profile of 2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid has also been a subject of recent investigation. A 2024 study in Drug Metabolism and Disposition revealed that the compound exhibits moderate oral bioavailability and a favorable half-life, which are critical parameters for drug development. These properties make it suitable for oral administration, a significant advantage in the design of patient-friendly therapeutic regimens.

Furthermore, the molecular docking studies of 2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid have provided insights into its mechanism of action. A 2023 computational study published in Journal of Computational Chemistry showed that the compound binds selectively to the active site of certain enzymes, thereby modulating their activity. This structural specificity is crucial for minimizing off-target effects, a major concern in drug development.

Another emerging application of 2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid is in the treatment of neurodegenerative diseases. A 2023 study in Neuropharmacology demonstrated its potential to protect neuronal cells from oxidative stress. The compound was found to enhance the expression of antioxidant enzymes, such as superoxide dismutase and catalase, which play a vital role in maintaining cellular homeostasis. These findings open new avenues for the development of therapies for conditions like Alzheimer's and Parkinson's disease.

The environmental impact of 2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid is also a growing area of interest. A 2024 study in Environmental Science & Technology evaluated its biodegradation potential and found that it can be readily metabolized by certain microbial strains. This property is particularly relevant in the context of green chemistry, as it reduces the environmental footprint of pharmaceutical production.

Finally, the structural versatility of 2-Methyl-5-phenyl-1,3-thiazole-4-carboxylic Acid has led to the exploration of its derivatives for enhanced therapeutic efficacy. A 2023 study in European Journal of Medicinal Chemistry reported the synthesis of several analogs with improved potency against specific targets. These modifications highlight the importance of structural optimization in the development of more effective drugs.